Cas no 844885-31-0 ((3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone)

• Product Name: (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone
• CAS No: 844885-31-0
• MF: C₁₃H₆Cl₂F₂O
• MW: 287.088948726654
• CID: 1824084
• PubChem ID: 2758084
• Update Time: 2025-11-01

(3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone
• 3,4-Dichloro-3',4'-difluorobenzophenone
• AC1MBXCO
• CTK5F2482
• AG-H-37512
• KB-178959
• (3,4-dichlorophenyl)(3,4-difluorophenyl)methanone
• AKOS009337836
• 844885-31-0
• DTXSID10374163

• MDL： MFCD06201542
• Inchi： 1S/C13H6Cl2F2O/c14-9-3-1-7(5-10(9)15)13(18)8-2-4-11(16)12(17)6-8/h1-6H
• InChI Key： HQJWUFQWYPSNRV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)F)F)=O)Cl

Computed Properties

• Exact Mass: 285.97600
• Monoisotopic Mass: 285.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.50260

(3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone

Comprehensive Overview of (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone (CAS No. 844885-31-0)

The compound (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone, identified by its CAS No. 844885-31-0, is a specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This methanone derivative is characterized by its unique structural features, which include both dichlorophenyl and difluorophenyl groups. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their applications in drug discovery and advanced materials. Researchers are particularly interested in 844885-31-0 for its potential role in developing novel pharmaceutical intermediates. Its ability to act as a building block for more complex molecules has made it a focal point in medicinal chemistry and organic synthesis.

One of the key reasons behind the growing popularity of (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone is its versatility. It can be utilized in the synthesis of biologically active compounds, including potential therapeutics for neurological disorders and metabolic diseases. The presence of both chlorine and fluorine atoms enhances its lipophilicity and bioavailability, which are critical factors in drug design.

From an industrial perspective, CAS No. 844885-31-0 is also explored for its applications in agrochemical formulations. The compound's stability and reactivity make it a candidate for developing new pesticides and herbicides. Its structural motifs are often linked to improved efficacy and environmental safety, aligning with the global push for sustainable agriculture.

Another area where (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone shows promise is in the field of advanced materials. Its aromatic backbone and halogen substituents make it suitable for designing high-performance polymers and electronic materials. Researchers are investigating its use in organic semiconductors and photovoltaic devices, where its electronic properties could enhance performance.

For those searching for 844885-31-0 suppliers or buy (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone, it is essential to consider the compound's purity and synthesis route. High-purity samples are crucial for research and industrial applications, and many suppliers now offer custom synthesis services to meet specific requirements. Additionally, the compound's safety data and handling guidelines should be thoroughly reviewed to ensure compliance with laboratory and industrial standards.

In conclusion, (3,4-dichlorophenyl)-(3,4-difluorophenyl)methanone (CAS No. 844885-31-0) is a multifaceted compound with broad applications across multiple industries. Its unique chemical structure and functional groups make it a valuable asset in drug development, agrochemical innovation, and material science. As research continues to uncover new uses for this compound, its relevance in scientific and industrial communities is expected to grow significantly.